6-Methoxy-5-nitro-1H-indazole
Overview
Description
“6-Methoxy-5-nitro-1H-indazole” is a compound with the molecular formula C8H7N3O3 . It is a type of indazole-containing derivative, which is a class of nitrogen-containing heterocyclic compounds bearing a bicyclic ring structure made up of a pyrazole ring and a benzene ring . Indazole derivatives are important building blocks for many bioactive natural products and commercially available drugs .
Molecular Structure Analysis
The molecular structure of “6-Methoxy-5-nitro-1H-indazole” consists of a bicyclic ring structure made up of a pyrazole ring and a benzene ring . The compound contains a methoxy group (-OCH3) at the 6-position and a nitro group (-NO2) at the 5-position .
Scientific Research Applications
Anticancer Activity
6-Methoxy-5-nitro-1H-indazole derivatives have been explored for their potential as anticancer agents. The indazole nucleus is a common feature in many pharmacologically active compounds, and modifications to this core structure can lead to significant antitumor properties . For instance, certain indazole derivatives have been synthesized and evaluated for their in vitro antiproliferative activities against various cancer cell lines, showing promising results .
Anti-Inflammatory Properties
The anti-inflammatory potential of indazole derivatives is well-documented. These compounds can act as inhibitors of enzymes involved in the inflammatory process, providing relief from inflammation-related symptoms. This makes them valuable for the development of new anti-inflammatory drugs .
Antidepressant Effects
Indazole compounds have also been studied for their antidepressant effects. By interacting with the central nervous system, they can influence neurotransmitter levels and pathways associated with mood regulation, offering a basis for novel antidepressant therapies .
Antibacterial and Antifungal Applications
The structural motif of indazole is known to possess antibacterial and antifungal activities. Researchers have synthesized various indazole derivatives that show potent activity against a range of bacterial and fungal strains, which could lead to the development of new antimicrobial agents .
Antihypertensive Uses
Indazole derivatives can act as antihypertensive agents by modulating blood pressure. They have been investigated for their ability to inhibit certain enzymes or receptors that play a role in blood pressure regulation, contributing to cardiovascular health .
Anti-HIV Activity
Some indazole derivatives exhibit activity against the Human Immunodeficiency Virus (HIV). They can interfere with the replication cycle of the virus, providing a platform for the creation of anti-HIV medications .
Future Directions
Indazole-containing derivatives, including “6-Methoxy-5-nitro-1H-indazole”, represent one of the most important heterocycles in drug molecules . Given their broad spectrum of pharmacological activities, numerous methods have been developed to construct these heterocycles with better biological activities . Future research may focus on the development of novel synthesis methods and the exploration of their biological activities.
Mechanism of Action
Target of Action
6-Methoxy-5-nitro-1H-indazole is a type of indazole-containing heterocyclic compound . Indazole compounds have been found to have a wide variety of medicinal applications, including acting as antihypertensive, anticancer, antidepressant, anti-inflammatory, and antibacterial agents . They can also be employed as selective inhibitors of phosphoinositide 3-kinase δ for the treatment of respiratory disease .
Mode of Action
Indazole compounds generally exert their effects by interacting with their targets and causing changes at the molecular level . The specific interactions and changes caused by 6-Methoxy-5-nitro-1H-indazole remain to be elucidated.
properties
IUPAC Name |
6-methoxy-5-nitro-1H-indazole |
Source
|
|---|---|---|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7N3O3/c1-14-8-3-6-5(4-9-10-6)2-7(8)11(12)13/h2-4H,1H3,(H,9,10) |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
QULAONDBWZZTOI-UHFFFAOYSA-N |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC1=C(C=C2C=NNC2=C1)[N+](=O)[O-] |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7N3O3 |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID90570924 |
Source
|
| Record name | 6-Methoxy-5-nitro-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90570924 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
193.16 g/mol |
Source
|
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Methoxy-5-nitro-1H-indazole | |
CAS RN |
152626-75-0 |
Source
|
| Record name | 6-Methoxy-5-nitro-1H-indazole | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID90570924 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | 6-Methoxy-5-nitro (1H)indazole | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![[2,2'-Bipyridine]-4-carbaldehyde](/img/structure/B121874.png)
